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Estrone-2,4,16,16-d4 Estrone-2,4,16,16-d4
Brand Name: Vulcanchem
CAS No.: 53866-34-5
VCID: VC0030284
InChI: InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Molecular Formula: C18H22O2
Molecular Weight: 274.4 g/mol

Estrone-2,4,16,16-d4

CAS No.: 53866-34-5

Reference Standards

VCID: VC0030284

Molecular Formula: C18H22O2

Molecular Weight: 274.4 g/mol

Estrone-2,4,16,16-d4 - 53866-34-5

CAS No. 53866-34-5
Product Name Estrone-2,4,16,16-d4
Molecular Formula C18H22O2
Molecular Weight 274.4 g/mol
IUPAC Name (8R,9S,13S,14S)-2,4,16,16-tetradeuterio-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
Standard InChIKey DNXHEGUUPJUMQT-QSPUTOQOSA-N
Isomeric SMILES [2H]C1=CC2=C(CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC(C4=O)([2H])[2H])C)C(=C1O)[2H]
SMILES CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Canonical SMILES CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Synonyms 3-Hydroxyestra-1,3,5(10)-trien-17-one-d4; (+)-Estrone-d4; 1,3,5(10)-Estratrien-3-ol-17-one-d4; 3-Hydroxy-17-keto-estra-1,3,5-triene-d4; Aquacrine-d4; Crinovaryl-d4; Cristallovar-d4; Crystogen-d4; WAY 164397-d4; Wynestron-d4;
PubChem Compound 11737421
Last Modified Nov 11 2021
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